Cas no 5322-27-0 (Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1))

Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1) structure
5322-27-0 structure
Product name:Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1)
CAS No:5322-27-0
MF:C22H26N2OS
MW:366.519644260406
CID:381225
PubChem ID:584850

Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1)
    • 1-adamantyl-(3,5-dimethyl-4-phenylsulfanylpyrazol-1-yl)methanone
    • 1-(1-Adamantylcarbonyl)-3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazole
    • Adamantan-1-yl-(3,5-dimethyl-4-phenylsulfanyl-pyrazol-1-yl)-methanone
    • HMS1477B14
    • AKOS000523204
    • Oprea1_083638
    • SR-01000443867
    • BRD-K49403577-001-02-3
    • 1-(1-Adamantylcarbonyl)-3,5-dimethyl-4-(phenylsulfanyl)-1H-pyrazole #
    • 1-(1-ADAMANTYLCARBONYL)-3,5-DIMETHYL-4-(PHENYLTHIO)-1H-PYRAZOLE
    • SR-01000443867-1
    • UMFNPXYRPNKXAQ-UHFFFAOYSA-N
    • Oprea1_315287
    • 5322-27-0
    • IDI1_020410
    • 1-(ADAMANTANE-1-CARBONYL)-3,5-DIMETHYL-4-(PHENYLSULFANYL)-1H-PYRAZOLE
    • ChemDiv3_001444
    • DTXSID30342824
    • Inchi: InChI=1S/C22H26N2OS/c1-14-20(26-19-6-4-3-5-7-19)15(2)24(23-14)21(25)22-11-16-8-17(12-22)10-18(9-16)13-22/h3-7,16-18H,8-13H2,1-2H3
    • InChI Key: UMFNPXYRPNKXAQ-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=NN1C(=O)C23CC4CC(C2)CC(C4)C3)C)SC5=CC=CC=C5

Computed Properties

  • Exact Mass: 366.17678
  • Monoisotopic Mass: 366.17658463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.2Ų
  • XLogP3: 5.6

Experimental Properties

  • PSA: 34.89

Methanesulfonamide,N-[3-[2-[(1-methyl-2-phenoxyethyl)(phenylmethyl)amino]acetyl]phenyl]-,hydrochloride (1:1) Related Literature

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